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Compound of Interest

Compound Name: Bzl-his-ome 2hcl

Cat. No.: B613223 Get Quote

Technical Support Center: Bzl-his-ome 2HCl
Welcome to the technical support center for Bzl-his-ome 2HCl (N(im)-benzyl-L-histidine methyl

ester dihydrochloride). This resource is designed for researchers, scientists, and drug

development professionals to provide essential information on the safe handling, storage, and

use of this compound, along with troubleshooting guidance for common experimental

challenges.

Frequently Asked Questions (FAQs)
Q1: What is Bzl-his-ome 2HCl and what are its primary applications?

Bzl-his-ome 2HCl is a protected amino acid derivative of L-histidine. The benzyl group

protects the imidazole nitrogen, and the methyl ester protects the carboxylic acid group. This

protection strategy is crucial in synthetic chemistry, particularly in:

Peptide Synthesis: It serves as a building block in the solid-phase or solution-phase

synthesis of peptides. The protecting groups prevent unwanted side reactions involving the

histidine side chain and C-terminus during peptide bond formation.

Biochemical Research: It is used as a tool to study protein-protein interactions and enzyme

activity.[1][2] It has been identified as an inhibitor of β-glucosidase.[2]
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Pharmaceutical Development: Due to its structural similarity to natural amino acids, it is

utilized in the synthesis of peptidomimetics and other complex molecules for drug discovery.

[1]

Q2: What are the recommended storage conditions for Bzl-his-ome 2HCl?

To ensure the long-term stability of Bzl-his-ome 2HCl, it is critical to adhere to the following

storage protocols:

Lyophilized Powder: Store at -20°C in a tightly sealed container, preferably under an inert

atmosphere (e.g., argon or nitrogen) and with a desiccant to prevent moisture absorption.

Solutions: For solutions, it is recommended to prepare aliquots to avoid repeated freeze-

thaw cycles. These aliquots should be stored at -80°C.[3] Stock solutions in DMSO should

be used within one month when stored at -20°C and within six months when stored at -80°C.

[3]

Q3: What are the appropriate solvents for dissolving Bzl-his-ome 2HCl?

Bzl-his-ome 2HCl is sparingly soluble in water. For experimental use, the following solvents

are recommended:

Dimethyl sulfoxide (DMSO): Soluble at ≥20 mg/mL.

Ethanol: Soluble at ≥2 mg/mL.

To aid dissolution, gentle heating to 37°C or sonication can be applied.[3] For biological assays,

it is common practice to prepare a concentrated stock solution in DMSO and then dilute it with

an appropriate aqueous buffer.

Safety and Handling Precautions
While a specific Material Safety Data Sheet (MSDS) for Bzl-his-ome 2HCl is not readily

available in the public domain, safety data for the closely related compound, H-His-OMe·2HCl

(L-Histidine methyl ester dihydrochloride), provides guidance on potential hazards. Users

should handle Bzl-his-ome 2HCl with the assumption that it presents similar risks.

Potential Hazards (based on H-His-OMe·2HCl):
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Skin Irritation: May cause skin irritation.

Eye Irritation: May cause serious eye irritation.

Respiratory Tract Irritation: May cause respiratory irritation.

Recommended Safety Precautions:

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear compatible chemical-resistant gloves.

Skin and Body Protection: Wear a lab coat and ensure skin is not exposed.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation

of dust or vapors.

Handling Procedures:

Avoid breathing dust.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

First Aid Measures:

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

In case of skin contact: Immediately wash skin with soap and plenty of water. Remove

contaminated clothing and wash before reuse. If irritation persists, seek medical attention.

In case of inhalation: Remove to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.
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In case of ingestion: Do NOT induce vomiting. Never give anything by mouth to an

unconscious person. Rinse mouth with water. Seek medical attention.

Quantitative Data Summary
Property Value Source

CAS Number 102029-99-2 Benchchem

Molecular Formula C₁₄H₁₉Cl₂N₃O₂ AA Blocks

Molecular Weight 332.23 g/mol AA Blocks

Solubility in DMSO ≥20 mg/mL Benchchem

Solubility in Ethanol ≥2 mg/mL Benchchem

Storage (Solid) -20°C Benchchem

Storage (Solution) -80°C GlpBio

Experimental Protocols and Troubleshooting
General Protocol for Coupling in Solid-Phase Peptide
Synthesis (SPPS)
This protocol outlines the general steps for incorporating Bzl-his-ome 2HCl into a peptide

chain using an automated peptide synthesizer or manual methods.

1. Deprotection of the N-terminal Fmoc Group:

Treat the resin-bound peptide with a 20% solution of piperidine in dimethylformamide (DMF)
to remove the N-terminal Fmoc protecting group.
Wash the resin thoroughly with DMF.

2. Activation of Bzl-his-ome 2HCl:

Dissolve Bzl-his-ome 2HCl and an activating agent (e.g., HBTU, HATU) in DMF.
Add a base, such as diisopropylethylamine (DIPEA), to neutralize the hydrochloride salt and
facilitate the activation reaction.
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3. Coupling to the Resin-Bound Peptide:

Add the activated Bzl-his-ome 2HCl solution to the deprotected resin-bound peptide.
Allow the coupling reaction to proceed for the recommended time (typically 1-2 hours).
Monitor the reaction for completeness using a qualitative test (e.g., ninhydrin test).

4. Capping (Optional):

To block any unreacted amino groups, treat the resin with a capping solution (e.g., acetic
anhydride and DIPEA in DMF).

5. Washing:

Thoroughly wash the resin with DMF to remove excess reagents and byproducts.

Troubleshooting Guide
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Issue Possible Cause(s) Recommended Solution(s)

Low Coupling Efficiency

1. Incomplete deprotection of

the N-terminus. 2. Inadequate

activation of Bzl-his-ome 2HCl.

3. Steric hindrance. 4.

Presence of moisture.

1. Increase deprotection time

or use a fresh piperidine

solution. 2. Use a more

efficient activating agent (e.g.,

HATU). Ensure the correct

stoichiometry of reagents. 3.

Double the coupling time or

perform a second coupling. 4.

Use anhydrous solvents and

reagents.

Racemization of the Histidine

Residue

1. Use of a strong base or

prolonged exposure to basic

conditions. 2. High reaction

temperatures.

1. Use a weaker base or a

carbodiimide-based activation

method with an additive like

HOBt to suppress

racemization. 2. Maintain the

reaction temperature at or

below room temperature.

Side Reactions on the

Imidazole Ring

The benzyl protecting group is

generally stable, but can be

susceptible to certain harsh

conditions.

Ensure that the deprotection

and cleavage conditions are

compatible with the benzyl

protecting group.

Precipitation of Bzl-his-ome

2HCl during experiment

Exceeding the solubility limit in

the chosen solvent system.

Prepare a fresh, more dilute

stock solution. If using a mixed

solvent system, ensure the

final concentration is below the

solubility limit in that mixture.

Visualizations
Logical Workflow for Troubleshooting Low Coupling
Efficiency in SPPS
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Low Coupling Efficiency Detected

Check Fmoc Deprotection Completeness

Verify Reagent Stoichiometry and Activity

Deprotection OK

Ensure Anhydrous Conditions

Incomplete Deprotection

Perform a Double Coupling

Reagents OK

Use a Stronger Activating Agent (e.g., HATU)

Reagents Suspect

Still Low

Coupling Successful

Successful

Click to download full resolution via product page

Caption: Troubleshooting workflow for low peptide coupling efficiency.

Conceptual Signaling Pathway Inhibition
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This diagram illustrates a hypothetical scenario where a peptide synthesized using Bzl-his-
ome 2HCl acts as an antagonist to a G-protein coupled receptor (GPCR), thereby inhibiting a

downstream signaling cascade.

Endogenous Ligand

GPCR

Binds and Activates

Peptide Antagonist
(containing Bzl-His-OMe derived residue)

Binds and Blocks

G-Protein Activation

Effector Enzyme
(e.g., Adenylyl Cyclase)

Second Messenger Production
(e.g., cAMP)

Cellular Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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